Imidafenacin Impurity
Overview
Description
Imidafenacin Impurity is an impurity of Imidafenacin, which is a potent and selective inhibitor of M3 receptors .
Synthesis Analysis
Three impurities were detected in Imidafenacin raw material and its tablets, which were designated as impurity-1, impurity-2, and impurity-3. Based on mass spectrometric data and synthetic specifics, the structures of the three impurities were proposed as 4-(2-methyl-1H-imidazol-1-yl)-2, 2-diphenylbutyronitrile, 4-(2-methyl-1H-imidazol-1-yl)-2, 2-diphenylbutanoic acid, and 4-(1H-imidazol-1-yl)-2, 2-diphenylbutanamide .Chemical Reactions Analysis
The plausible mechanism for the formation of impurities was discussed in a study. The impurities in Imidafenacin can originate during the synthetic process, from raw materials, intermediates, and/or by-products .Physical And Chemical Properties Analysis
Imidafenacin Impurity has a molecular weight of 326.3 g/mol. It has 3 hydrogen bond donors and 4 hydrogen bond acceptors. It has 7 rotatable bonds. Its exact mass and monoisotopic mass is 326.12665706 g/mol. Its topological polar surface area is 110 Ų .Scientific Research Applications
Pharmaceutical Applications
Imidafenacin is an antimuscarinic agent which acts to reduce the frequency of urination in patients with overactive bladder . It binds to and antagonizes muscarinic M1 and M3 receptors with high affinity. It also antagonizes muscarinic M2 receptors but with lower affinity .
Polymorphic Studies
Imidafenacin has been used in polymorphic studies. A novel combination of near-infrared spectroscopy and a humidity-controlled 96-well plate was used to characterize the polymorphism of imidafenacin . This method can be applied to polymorphic studies of small quantities of a drug candidate .
Pseudopolymorphic Transformation
Imidafenacin has been used in studies of pseudopolymorphic transformation. The transformation of imidafenacin was quantitatively predicted by utilizing chemometric near-infrared spectroscopy in combination with a humidity-controlled 96-well plate under various levels of relative humidity .
Hydration Processes
The transformation of imidafenacin has been shown by conventional analyses and suggests the possibility of its application to the detection of hydration processes .
Metabolic Pathways
Imidafenacin metabolite M5 has been used in studies of metabolic pathways. M3, M5, M6, and M7 metabolites possessed fragment ions indicating monohydroxylation of the adamantyl group, while M1, M2, and M4 metabolites shared the pattern for dihydroxylation of the adamantyl moiety .
Drug Development
The microanalysis of imidafenacin can predict the behaviors of a hygroscopic candidate in solid pharmaceutical preparations at the early stages of drug development . This can be particularly useful in the development of pharmaceutical products .
Future Directions
properties
IUPAC Name |
2-[(4-amino-4-oxo-3,3-diphenylbutyl)amino]-2-oxoacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c19-17(24)18(13-7-3-1-4-8-13,14-9-5-2-6-10-14)11-12-20-15(21)16(22)23/h1-10H,11-12H2,(H2,19,24)(H,20,21)(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNGURMKOKFOQOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNC(=O)C(=O)O)(C2=CC=CC=C2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidafenacin Impurity | |
CAS RN |
503598-07-0 |
Source
|
| Record name | 2-((4-Amino-4-oxo-3,3-diphenylbutyl)amino)-2-oxoacetic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0503598070 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-((4-AMINO-4-OXO-3,3-DIPHENYLBUTYL)AMINO)-2-OXOACETIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4DZ5IE80WL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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